Cas no 1882831-19-7 (3,3-diethoxy-2,2-dimethylpropanoic acid)

• Product Name: 3,3-diethoxy-2,2-dimethylpropanoic acid
• CAS No: 1882831-19-7
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 6206260
• PubChem ID: 165611306
• Update Time: 2025-11-06

3,3-diethoxy-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-diethoxy-2,2-dimethylpropanoic acid
• EN300-1737476
• 1882831-19-7

• Inchi： 1S/C9H18O4/c1-5-12-8(13-6-2)9(3,4)7(10)11/h8H,5-6H2,1-4H3,(H,10,11)
• InChI Key： XNMCGXYQKSIGBR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)O)(C)C)OCC

Computed Properties

• Exact Mass: 190.12050905g/mol
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 3,3-diethoxy-2,2-dimethylpropanoic acid

3,3-Diethoxy-2,2-Dimethylpropanoic Acid: A Comprehensive Overview

3,3-Diethoxy-2,2-dimethylpropanoic acid, with the CAS number 1882831-19-7, is a unique organic compound that has garnered attention in various fields due to its distinctive chemical structure and potential applications. This compound belongs to the family of carboxylic acids and features a branched carbon chain with ethoxy groups attached at specific positions. Its structure makes it a valuable molecule in synthetic chemistry and material science.

The synthesis of 3,3-diethoxy-2,2-dimethylpropanoic acid involves a series of carefully designed reactions that highlight the principles of organic chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of catalytic systems and green chemistry principles to synthesize this compound more efficiently. These advancements not only contribute to the chemical industry but also align with global efforts toward sustainable practices.

One of the most intriguing aspects of 3,3-diethoxy-2,2-dimethylpropanoic acid is its potential in pharmaceutical applications. The compound's structure suggests it could serve as a precursor for more complex molecules with bioactive properties. Recent research has delved into its role as an intermediate in drug development, particularly in the synthesis of antibiotics and anti-inflammatory agents. By modifying the ethoxy groups or introducing new functional groups, scientists aim to unlock new therapeutic potentials.

In addition to its pharmaceutical applications, 3,3-diethoxy-2,2-dimethylpropanoic acid has shown promise in materials science. Its ability to form stable esters and derivatives makes it a candidate for developing advanced polymers and coatings. Researchers have investigated its use in creating biodegradable materials that could replace traditional plastics. This aligns with the growing demand for eco-friendly alternatives in various industries.

The environmental impact of 3,3-diethoxy-2,2-dimethylpropanoic acid has also been a topic of recent studies. Scientists are examining its biodegradability and toxicity levels to ensure its safe use in commercial products. Preliminary findings suggest that under certain conditions, the compound can degrade without posing significant risks to ecosystems. However, further research is needed to fully understand its environmental footprint.

In conclusion, 3,3-diethoxy-2,2-dimethylpropanoic acid is a versatile compound with a wide range of applications across different scientific domains. Its unique structure and promising properties make it an exciting subject for ongoing research. As advancements continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.